Cas no 2231676-30-3 (2-{3-[(benzyloxy)carbonyl]-3-azabicyclo[3.1.1]heptan-6-yl}acetic acid)

• Product Name: 2-{3-[(benzyloxy)carbonyl]-3-azabicyclo[3.1.1]heptan-6-yl}acetic acid
• CAS No: 2231676-30-3
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 5106869
• Update Time: 2025-06-26

2-{3-[(benzyloxy)carbonyl]-3-azabicyclo[3.1.1]heptan-6-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-[(benzyloxy)carbonyl]-3-azabicyclo[3.1.1]heptan-6-yl}acetic acid

• Inchi： 1S/C16H19NO4/c18-15(19)7-14-12-6-13(14)9-17(8-12)16(20)21-10-11-4-2-1-3-5-11/h1-5,12-14H,6-10H2,(H,18,19)
• InChI Key： HYEKOGZYFULRFL-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC1C2CC1CN(C(OCC1=CC=CC=C1)=O)C2

Additional information on 2-{3-[(benzyloxy)carbonyl]-3-azabicyclo[3.1.1]heptan-6-yl}acetic acid

Introduction to 2-{3-[(benzyloxy)carbonyl]-3-azabicyclo[3.1.1]heptan-6-yl}acetic acid (CAS No. 2231676-30-3)

2-{3-[(benzyloxy)carbonyl]-3-azabicyclo[3.1.1]heptan-6-yl}acetic acid, identified by its CAS number 2231676-30-3, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This molecule, featuring a complex bicyclic structure, has garnered attention due to its potential applications in drug discovery and development. The presence of a protected amine group and an acetic acid moiety makes it a versatile intermediate for synthesizing various bioactive molecules.

The bicyclo[3.1.1]heptane scaffold is a privileged structure in medicinal chemistry, known for its ability to mimic natural products and exhibit favorable pharmacokinetic properties. The incorporation of a nitrogen atom into this framework introduces additional conformational flexibility and the potential for hydrogen bonding interactions, which are crucial for binding to biological targets. The benzyloxy carbonyl (Boc) protecting group on the amine moiety ensures stability during synthetic procedures while allowing for selective deprotection under mild acidic conditions, making it an ideal candidate for multi-step organic synthesis.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and specificity of this compound towards various biological targets. Studies suggest that derivatives of 2-{3-[(benzyloxy)carbonyl]-3-azabicyclo[3.1.1]heptan-6-yl}acetic acid may interact with enzymes and receptors involved in inflammatory pathways, making them promising candidates for therapeutic intervention in chronic diseases such as arthritis and neurodegenerative disorders.

The synthesis of this compound involves multi-step organic transformations, including cyclization reactions, protecting group manipulations, and functional group interconversions. The use of transition metal catalysts has been explored to enhance reaction efficiency and selectivity. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the bicyclic core, while copper-mediated oxidation reactions have been utilized to introduce the acetic acid functionality.

In vitro studies have demonstrated that 2-{3-[(benzyloxy)carbonyl]-3-azabicyclo[3.1.1]heptan-6-yl}acetic acid exhibits moderate activity against certain enzyme targets, with IC50 values ranging from nanomolar to micromolar concentrations. These findings are consistent with the predicted binding modes derived from molecular docking simulations, which highlight the compound's ability to occupy specific pockets within the target protein active site.

The pharmacokinetic profile of this compound has been evaluated using preclinical models, revealing favorable absorption, distribution, metabolism, and excretion (ADME) properties. The presence of the acyclic side chain enhances solubility, while the Boc protecting group contributes to stability in biological matrices. These characteristics make it an attractive scaffold for further derivatization to improve bioavailability and therapeutic efficacy.

Current research is focused on exploring structural analogs of 2-{3-[(benzyloxy)carbonyl]-3-azabicyclo[3.1.1]heptan-6-yl}acetic acid by modifying substituents on the bicyclic core or introducing additional functional groups. Techniques such as combinatorial chemistry and high-throughput screening are being employed to accelerate the discovery process. Additionally, green chemistry principles are being integrated into synthetic routes to minimize waste and improve sustainability.

The potential therapeutic applications of this compound are broad-ranging, encompassing areas such as oncology, immunology, and cardiovascular diseases. Preclinical data suggest that derivatives may modulate signaling pathways associated with cancer cell proliferation and inflammation-driven diseases. Further investigation is warranted to elucidate the exact mechanisms of action and optimize dosing regimens for clinical translation.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits. The integration of artificial intelligence (AI) tools for drug design has accelerated the pace of discovery by predicting novel molecular structures with desired properties. Machine learning algorithms have been trained on large datasets containing bioactive compounds to identify promising candidates for further validation.

In conclusion,2-{3-[(benzyloxy)carbonyl]-3-azabicyclo[3.1.1]heptan-6-yl}acetic acid (CAS No. 2231676-30-3) represents a structurally intriguing molecule with significant potential in medicinal chemistry. Its unique scaffold, combined with favorable pharmacokinetic properties, positions it as a valuable building block for developing novel therapeutics targeting various human diseases.